Cas no 1706457-00-2 (4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1706457-00-2
• MF: C₈H₁₄N₄O₂S
• MW: 230.287359714508
• MDL: MFCD29034700
• CID: 5161761
• PubChem ID: 71777948
• Update Time: 2025-06-10

4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]-
• 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

• MDL： MFCD29034700
• Inchi： 1S/C8H14N4O2S/c1-12-6-10-11-8(12)15(13,14)7-2-4-9-5-3-7/h6-7,9H,2-5H2,1H3
• InChI Key： QUSUQMMEXJVTBN-UHFFFAOYSA-N
• SMILES： N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1

Additional information on 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

Introduction to 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1706457-00-2)

4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine, with the CAS number 1706457-00-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a sulfonyl group attached to a 1,2,4-triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The 1,2,4-triazole ring is a well-known heterocyclic structure that is widely used in the design of bioactive molecules due to its ability to form hydrogen bonds and its stability under physiological conditions. The presence of this ring in 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine enhances its pharmacological properties and can influence its binding affinity to specific biological targets. The sulfonyl group, on the other hand, is known for its ability to increase the lipophilicity and metabolic stability of the molecule, which can improve its bioavailability and pharmacokinetic profile.

Recent studies have explored the potential of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine can effectively inhibit the activation of microglia and reduce neuroinflammation, which are critical factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A study published in the Cancer Research journal reported that 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/AKT/mTOR pathway. This finding suggests that this compound could be a potential lead for the development of novel anticancer agents.

The pharmacokinetic properties of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active for an extended period in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity profiles, preliminary studies have indicated that 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials. Ongoing research is focused on optimizing the chemical structure of this compound to enhance its efficacy and reduce potential side effects.

The synthesis of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine involves several steps that are well-documented in the literature. The key synthetic route involves the reaction of 1-methyltetrazole with piperidine sulfonyl chloride under controlled conditions. This method provides high yields and purity levels, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of alternative synthetic pathways that are more environmentally friendly and cost-effective.

In conclusion, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1706457-00-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.